Cas no 140695-49-4 (8-Hydroxy Mianserin β-D-Glucuronide)

140695-49-4 structure
Product Name:8-Hydroxy Mianserin β-D-Glucuronide
CAS No:140695-49-4
Molecular Formula:C24H28N2O7
Molecular Weight:456.488327026367
CID:102022
8-Hydroxy Mianserin β-D-Glucuronide Properties
Names and Identifiers
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- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 8-Hydroxy Mianserin b-D-Glucuronide
- 8-Hydroxy Mianserin β-D-Glucuronide
- b-D-Glucopyranosiduronic acid,1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azep...
- 1,2,3,4,10,14b-Hexahydro-2-Methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl -D-Glucopyranosiduronic Acid
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin-D-Glucuronide
- 1,2,3,4,10,14b-Hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl b-D-Glucopyranosiduronic Acid
- 8-Hydroxy Mianserin -D-Glucuronide
- 8-Hydroxy mianserin beta-D-glucuronide
- β-D-Glucopyranosiduronic acid, 1,2,3,4,10,14b-hexahydro-2-methyldibenzo[c,f]pyrazino[1,2-a]azepin-8-yl
-
- InChIKey: ITNHGSGVULVUQW-YLSJHQJASA-N
- Inchi: 1S/C24H28N2O7/c1-25-8-9-26-17-5-3-2-4-13(17)10-14-11-15(6-7-16(14)18(26)12-25)32-24-21(29)19(27)20(28)22(33-24)23(30)31/h2-7,11,18-22,24,27-29H,8-10,12H2,1H3,(H,30,31)/t18?,19-,20-,21+,22-,24?/m0/s1
- SMILES: C1(=CC2CC3C=CC=CC=3N3CCN(C)CC3C=2C=C1)OC1[C@H](O)[C@@H](O)[C@H](O)[C@@H](C(O)=O)O1
Computed Properties
- Exact Mass: 456.19000
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 3
- Monoisotopic Mass: 456.19
- Heavy Atom Count: 33
- Complexity: 710
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- Topological Polar Surface Area: 123A^2
Experimental Properties
- LogP: 0.35780
- PSA: 122.93000
- Refractive Index: 1.709
8-Hydroxy Mianserin β-D-Glucuronide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Biosynth | MH09758-1 mg |
8-Hydroxymianserin b-D-glucuronide |
140695-49-4 | 1mg |
$351.70 | |||
TRC | H948405-1mg |
8-Hydroxy Mianserin β-D-Glucuronide |
140695-49-4 | 1mg |
$316.00 | 2023-05-18 |
8-Hydroxy Mianserin β-D-Glucuronide Related Literature
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Surukonti Niveditha,Maneesha Esther Mohanty,Nanubolu Jagadeesh Babu,Arunandan Kumar J. Mater. Chem. C, 2015,3, 1208-1224
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Chenghao Luo,Long Huang,Yikun Chen,Hao Ren,Hao Liu,Zhaohui Liu RSC Adv., 2022,12, 3431-3436
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Anthony C. Jacko,Benjamin J. Powell Phys. Chem. Chem. Phys., 2021,23, 5012-5019
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Jessica Taylor,Andrew Sharp,Sarah Arrowsmith Nanoscale Adv., 2023,5, 1870-1889
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Jun-Hua Li,Zhi-Hao Cui,Da-Ming Du Org. Chem. Front., 2016,3, 1087-1090
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6. Back cover
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Yang Xia,Wenkui Zhang,Zhen Xiao,Hui Huang,Huijuan Zeng,Xiaorong Chen,Feng Chen,Yongping Gan,Xinyong Tao J. Mater. Chem., 2012,22, 9209-9215
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9. Back cover
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Tetsuya Yamada,Masao Arai,Munekazu Ikeda,Hajime Hirata,Masashi Motoi,Tatsuo Hatakeyama CrystEngComm, 2020,22, 5533-5538
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